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Compound of Interest

Ethyl 2-cyano-4,4-
Compound Name:
diethoxybutyrate

Cat. No.: B014464

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Ethyl 2-cyano-4,4-diethoxybutyrate, a
versatile intermediate in organic synthesis. It details its chemical structure, nomenclature,
physical and chemical properties, and a key synthesis protocol.

Chemical Structure and IJUPAC Nomenclature

Ethyl 2-cyano-4,4-diethoxybutyrate is an organic compound belonging to the class of cyano
esters.[1] Its structure features a butyrate backbone substituted with a cyano group at the
second position and two ethoxy groups at the fourth position.

IUPAC Name: ethyl 2-cyano-4,4-diethoxybutanoate[2]

Synonyms: Ethyl 2,2-diethoxyethylcyanoacetate, Ethyl 2-cyano-4,4-diethoxybutanoate[1][3]
Chemical Formula: C11H1aNOa4[1][2][3]

Molecular Weight: 229.27 g/mol [2][3]

CAS Number: 52133-67-2[1][2][3]

Below is a two-dimensional representation of the chemical structure of Ethyl 2-cyano-4,4-
diethoxybutyrate.
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Caption: 2D structure of Ethyl 2-cyano-4,4-diethoxybutyrate.

Physicochemical Properties

This compound is typically a colorless to pale yellow liquid.[1] A summary of its key
physicochemical properties is presented in the table below.

Property Value

Molecular Formula C11H1oNO4[1][2][3]

Molecular Weight 229.27 g/mol [2][3]

Boiling Point 86 °C at 0.1 mmHg[4]

Density 1.025 g/cm3[4]

Flash Point >110 °C[4]

Solubility Chloroform, Methanol[4]

Storage Temperature 2-8°C, under inert atmosphere[4][5]

Experimental Protocols

The versatile structure of Ethyl 2-cyano-4,4-diethoxybutyrate makes it a valuable
intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1]

Synthesis of Ethyl 2-cyano-4,4-diethoxybutyrate

A common method for the synthesis of Ethyl 2-cyano-4,4-diethoxybutyrate involves the
reaction of ethyl 2-cyanoacetate with 2-bromo-1,1-diethoxyethane.[4]

Materials:
e Ethyl 2-cyanoacetate (11.4 g, 101 mmol, 5.0 eq.)
e Potassium carbonate (2.8 g, 20 mmol, 1.0 eq.)

e Sodium iodide (200 mg, 1.3 mmol, 0.06 eq.)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b014464?utm_src=pdf-body
https://cymitquimica.com/cas/52133-67-2/
https://cymitquimica.com/cas/52133-67-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyano-4_4-diethoxybutyrate
https://www.scbt.com/p/ethyl-2-cyano-4-4-diethoxybutyrate-52133-67-2
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyano-4_4-diethoxybutyrate
https://www.scbt.com/p/ethyl-2-cyano-4-4-diethoxybutyrate-52133-67-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.bldpharm.com/products/52133-67-2.html
https://www.benchchem.com/product/b014464?utm_src=pdf-body
https://cymitquimica.com/cas/52133-67-2/
https://www.benchchem.com/product/b014464?utm_src=pdf-body
https://www.benchchem.com/product/b014464?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2406017.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 2-bromo-1,1-diethoxyethane (4 g, 20 mmol, 1.0 eq.)

e Petroleum ether

o Ethyl acetate

Procedure:

e To a dry reaction flask, add ethyl 2-cyanoacetate, potassium carbonate, and sodium iodide in
sequence.[4]

e Slowly add 2-bromo-1,1-diethoxyethane to the mixture.[4]

o Reflux the reaction mixture at 145°C for 4 hours.[4]

 After the reaction is complete, cool the mixture to room temperature.[4]

» Purify the product by silica gel column chromatography using a gradient elution of petroleum
ether/ethyl acetate (from 80:1 to 40:1).[4]

o This procedure yields the target compound as a colorless oil.[4]

Experimental Workflow:

Reaction Setup Reaction Workup and Purification

Combine Ethyl 2-cyanoacetate, » Slowly add

Purify by silica gel Collect Ethyl 2-cyano-4,4-diethoxybutyrate
K2COs3, and Nal in a dry flask 2-bromo-1,1-diethoxyethane

——» Reflux at 145°C for 4 hours —# Cool o room temperature —# ‘
column chromatography (colorless oil)

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2-cyano-4,4-diethoxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-cyano-4,4-
diethoxybutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
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structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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